Cas no 899974-81-3 (N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 899974-81-3
• MF: C₁₅H₁₀F₃N₃O₅
• MW: 369.2522
• CID: 5459895
• Update Time: 2025-10-30

N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-nitrophenyl)-N-[4-(trifluoromethoxy)phenyl]oxamide
• N1-(2-nitrophenyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• N-(2-nitrophenyl)-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• VU0504129-1
• N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide

• Inchi： 1S/C15H10F3N3O5/c16-15(17,18)26-10-7-5-9(6-8-10)19-13(22)14(23)20-11-3-1-2-4-12(11)21(24)25/h1-8H,(H,19,22)(H,20,23)
• InChI Key： FQTMQYMEFFKHSL-UHFFFAOYSA-N
• SMILES： FC(OC1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C(N([H])C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-])=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 530
• XLogP3: 3.4
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide

N-(2-Nitrophenyl)-N'-4-(Trifluoromethoxy)Phenylethanediamide: A Comprehensive Overview

N-(2-Nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 899974-81-3) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry, materials science, and biological research. This compound is characterized by its nitrophenyl and trifluoromethoxy substituents, which confer specific chemical and biological properties that make it an intriguing subject of study.

The nitrophenyl group is a well-known functional group in organic chemistry, often used to introduce electron-withdrawing effects and enhance the reactivity of molecules. In the context of N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide, this group plays a crucial role in modulating the compound's electronic properties and reactivity. Recent studies have shown that nitrophenyl derivatives can exhibit significant biological activities, including antimicrobial and anticancer properties, making them valuable candidates for drug discovery and development.

The trifluoromethoxy group, on the other hand, is a fluorinated substituent that imparts unique chemical characteristics to the molecule. Fluorine atoms are known for their high electronegativity and strong electron-withdrawing effects, which can significantly influence the physical and chemical properties of organic compounds. In N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide, the presence of the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, making it more suitable for pharmaceutical applications.

Recent advancements in computational chemistry have provided valuable insights into the structure-activity relationships (SAR) of compounds like N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide. Molecular dynamics simulations and quantum mechanical calculations have revealed that the nitrophenyl and trifluoromethoxy groups play critical roles in determining the compound's conformational flexibility and binding affinity to various biological targets. These findings have important implications for optimizing the design of new drugs with enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide has shown promise as a lead compound for developing novel therapeutic agents. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, research published in the Journal of Medicinal Chemistry has reported that this compound exhibits potent inhibitory activity against certain kinases associated with cancer progression, suggesting its potential as an anticancer agent.

Beyond its medicinal applications, N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide has also been explored for its use in materials science. The unique electronic properties conferred by its functional groups make it a suitable candidate for developing advanced materials with tailored optical and electronic properties. For example, recent studies have investigated its potential as a component in organic photovoltaic devices and as a precursor for synthesizing novel polymers with enhanced performance characteristics.

In conclusion, N-(2-nitrophenyl)-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 899974-81-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of nitrophenyl and trifluoromethoxy substituents endows it with valuable chemical and biological properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play a crucial role in advancing our understanding of complex molecular systems and driving innovation in fields such as medicinal chemistry, materials science, and biological research.